Cas no 89123-58-0 (5-Bromopyrazine-2,3-diamine)

• Product Name: 5-Bromopyrazine-2,3-diamine
• CAS No: 89123-58-0
• MF: C₄H₅BrN₄
• MW: 189.013298749924
• MDL: MFCD06245575
• CID: 711071
• PubChem ID: 2771857
• Update Time: 2024-10-26

5-Bromopyrazine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-diaminopyrazine
• 2,3-Diamino-5-bromopyrazine
• 2,3-Pyrazinediamine, 5-bromo-
• 5-Bromo-pyrazine-2,3-diamine
• 5-Bromopyrazine-2,3-diamine
• EOS302
• CPYAUFLEMLTQAA-UHFFFAOYSA-N
• Pyrazine, 2,3-diamino-5-bromo-
• BCP23253
• 5-BROMO-2,3-PYRAZINEDIAMINE
• SBB090873
• STL557680
• CB0149
• BBL103870
• OR01761
• 5-Bromo-2,3-pyrazinediamine (ACI)
• Pyrazine, 2,3-diamino-5-bromo- (7CI)
• 89123-58-0
• 2,3-Diamino-5-bromopyrazine, 97%
• EN300-112025
• SCHEMBL165172
• CS-W008867
• SY005791
• Q-103317
• AKOS001839472
• DTXSID60378131
• PB20156
• AC-7340
• MFCD06245575
• ALBB-030175
• PS-3087
• DB-011348

• MDL： MFCD06245575
• Inchi： 1S/C4H5BrN4/c5-2-1-8-3(6)4(7)9-2/h1H,(H2,6,8)(H2,7,9)
• InChI Key： CPYAUFLEMLTQAA-UHFFFAOYSA-N
• SMILES： N([H])([H])C1C(N([H])[H])=NC(Br)=CN=1

Computed Properties

• Exact Mass: 187.97000
• Monoisotopic Mass: 187.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.1

Experimental Properties

• Melting Point: 212-216 °C (dec.)
• Boiling Point: 357.1°C at 760 mmHg
• PSA: 77.82000
• LogP: 1.56590

5-Bromopyrazine-2,3-diamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R22; R36/37/38; R43